Cas no 2168335-54-2 (4,4-difluoro-5-hydroxypentanoic acid)

• Product Name: 4,4-difluoro-5-hydroxypentanoic acid
• CAS No: 2168335-54-2
• Molecular Formula: C₅H₈F₂O₃
• Molecular Weight: 154.112029075623
• CID: 6049763
• PubChem ID: 20455511

4,4-difluoro-5-hydroxypentanoic acid Properties

Names and Identifiers

• 4,4-difluoro-5-hydroxypentanoic acid
• EN300-1272032
• 2168335-54-2
• SCHEMBL11264031

• InChIKey： GXJYWXPIMJPTMC-UHFFFAOYSA-N
• Inchi： 1S/C5H8F2O3/c6-5(7,3-8)2-1-4(9)10/h8H,1-3H2,(H,9,10)
• SMILES： FC(CO)(CCC(=O)O)F

Computed Properties

• Exact Mass: 154.04415044g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 154.04415044g/mol
• Heavy Atom Count: 10
• Complexity: 124
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids